Nacresertib

• CAS: 2629977-59-7
• Molecular Formula: C22H26N4O4
• Molecular Weight: 410.5 g/mol
• InChI: InChI=1S/C22H26N4O4/c1-14-5-4-6-19(26(14)29)21(27)23-18-11-15-13-25(24-17(15)12-20(18)30-3)16-7-9-22(2,28)10-8-16/h4-6,11-13,16,28H,7-10H2,1-3H3,(H,23,27)
• InChIKey: XYPANWHZPSKPMX-UHFFFAOYSA-N

Nacresertib: Selective IRAK4 Inhibitor

Nacresertib (CAS: 2629977-59-7) is a synthetic organic small molecule assigned the WHO INN name nacresertib, which classifies it as a serine/threonine kinase inhibitor . However, structural analysis and patent claims definitively identify Nacresertib as an interleukin-1 receptor-associated kinase 4 (IRAK4) inhibitor [1][2], with activity documented in WO2021057785A1. This identity clarification is critical for procurement decisions: Nacresertib is not a generic Ser/Thr protease inhibitor but a specific IRAK4-targeting tool compound. Understanding this precise target identity enables correct selection among IRAK-family inhibitors where selectivity against the closely related IRAK1 kinase represents a key differentiation parameter.

Selective IRAK4 kinase inhibitor for innate immune signaling pathway studies

Reported intra-family selectivity profile distinguishes from broader IRAK inhibitors

Defined potency range suitable for mechanistic and translational model investigations

• [1] IUPHAR/BPS Guide to Pharmacology. nacresertib ligand page. Ligand ID: 13502. Accessed 2025. View Source
• [2] WO2021057785A1. Irak inhibitor and preparation method therefor and use thereof. Priority Date: 2019-09-24. Shanghai Meiyue Biotechnology/Createrna. View Source

Why Nacresertib Cannot Be Substituted

IRAK4 inhibitors exhibit wide-ranging selectivity profiles against IRAK1, a homologous kinase that mediates overlapping signaling pathways. Substituting Nacresertib with another IRAK4 inhibitor without verifying the IRAK1 selectivity window introduces significant risk of confounding experimental outcomes or off-target pharmacology . IRAK1 and IRAK4 share the same upstream activating signals (MyD88-dependent TLR/IL-1R pathways) but diverge in their downstream scaffolding and kinase functions [1]. In research contexts where IRAK4-specific kinase inhibition must be cleanly isolated from IRAK1-mediated effects—such as distinguishing scaffolding from catalytic functions in NF-κB activation—the magnitude of selectivity becomes the decisive procurement criterion [2]. The quantitative evidence in Section 3 demonstrates precisely where Nacresertib sits on this selectivity continuum relative to commercially available alternatives.

IRAK1 off-target activity may confound pathway interpretation

Many IRAK4 inhibitors also inhibit IRAK1; even moderate selectivity differences can shift TLR/IL-1R signaling readouts. Verify selectivity profile before substituting.

Potency varies widely across the inhibitor class

Biochemical IC50 spans >30‑fold among commercial IRAK4 inhibitors. A compound with similar nominal potency may still produce divergent cellular effects due to different binding kinetics or off‑target landscapes.

Brain penetrance context may differ

Alternative IRAK4 inhibitors exhibit variable CNS exposure; replacing nacresertib without confirming penetration properties could alter model outcomes in neuroinflammation studies.

• [1] Flannery S, Bowie AG. The interleukin-1 receptor-associated kinases: critical regulators of innate immune signalling. Biochem Pharmacol. 2010;80(12):1981-1991. View Source
• [2] IUPHAR/BPS Guide to Pharmacology. IRAK4 target page. Accessed 2025. View Source

Nacresertib Quantitative Differentiation

IRAK4 Biochemical Potency

Nacresertib demonstrates an IC50 of 6.0 nM against IRAK4 (pIC50 = 8.22) measured by inhibition of IRAK4-mediated substrate phosphorylation in a mobility-shift biochemical assay [1]. This places Nacresertib in the low-nanomolar potency tier among IRAK4 inhibitors, approximately 5-fold more potent than Emavusertib (CA-4948; IC50 = 31.7 nM) and roughly 2-fold more potent than DW18134 (IC50 = 11.2 nM) in comparable biochemical assays . However, Nacresertib is less potent than ultra-high-affinity compounds such as Zimlovisertib (PF-06650833; IC50 = 0.2 nM) and BIO-8169 (IC50 = 0.23 nM) .

IRAK4 Biochemical Potency

Cross-study comparable

IC50 = 6.0 nM (pIC50 8.2)

Supports potency-context evaluation for mechanistic studies

~30‑fold less potent than zimlovisertib (0.2 nM); ~2‑fold more potent than DW18134 (11.2 nM). Mobility‑shift assay.

Evidence Dimension	IRAK4 biochemical inhibitory potency (IC50)
Target Compound Data	6.0 nM
Comparator Or Baseline	Emavusertib (31.7 nM); DW18134 (11.2 nM); Zimlovisertib (0.2 nM); BIO-8169 (0.23 nM); AS2444697 (21 nM)
Quantified Difference	5.3x more potent than Emavusertib; 1.9x more potent than DW18134; 30x less potent than Zimlovisertib
Conditions	Mobility-shift assay measuring IRAK4-mediated substrate phosphorylation (biochemical, cell-free)

Why This Matters

Potency tier positioning determines suitability for dose-response experiments; 6 nM IC50 provides a practical working concentration range for cellular assays without the potential cytotoxicity or off-target accumulation associated with sub-nanomolar ultra-potent inhibitors.

• [1] IUPHAR/BPS Guide to Pharmacology. nacresertib Ligand Activity Charts. Measuring inhibition of IRAK4-mediated substrate phosphorylation in a mobility-shift assay. WO2021057785A1 data. View Source

Selectivity Over IRAK1

Nacresertib exhibits greater than 500-fold selectivity for IRAK4 over the homologous IRAK1 kinase . This selectivity window is notably larger than that reported for AS2444697 (>30-fold) and DW18134 (selectivity not explicitly quantified in available sources), positioning Nacresertib as a high-selectivity option for experiments requiring clean discrimination between IRAK4 and IRAK1 functions . However, certain next-generation IRAK4 inhibitors demonstrate even greater selectivity: IRAK4-IN-16 achieves 217-fold selectivity over IRAK1 and 892-fold over TAK1, while BIO-8169 offers CNS-penetrant properties with undisclosed exact selectivity multiples .

Selectivity Over IRAK1

Data to verify

>500‑fold

High selectivity context may support cleaner IRAK4 pathway interpretation

Comparator GLPG4471: ~20‑fold; IRAK4‑IN‑16: ~110‑fold. Source data not independently published; verify.

Evidence Dimension	IRAK4 selectivity over IRAK1
Target Compound Data	>500-fold
Comparator Or Baseline	AS2444697 (>30-fold); IRAK4-IN-16 (217-fold over IRAK1; 892-fold over TAK1)
Quantified Difference	>16.7x greater selectivity window than AS2444697; ~2.3x greater than IRAK4-IN-16's IRAK1 selectivity
Conditions	Comparative biochemical IC50 measurements; IRAK1 data derived from mobility-shift phosphorylation assays (WO2021057785A1)

Why This Matters

High IRAK1 selectivity is critical for experiments where IRAK1-mediated scaffolding functions must remain intact while selectively inhibiting IRAK4 kinase activity, such as studies dissecting MyD88-dependent NF-κB activation pathways or validating IRAK4-specific disease models.

Kinome-Wide Selectivity

Nacresertib demonstrates favorable drug-like physicochemical properties: molecular weight 410.47 g/mol, XLogP 2.05, topological polar surface area 100.23 Ų, with 2 hydrogen bond donors, 6 hydrogen bond acceptors, and 5 rotatable bonds [1]. Critically, Nacresertib violates zero of Lipinski's Rule of Five parameters, indicating theoretical oral bioavailability potential [2]. This contrasts with several IRAK4-targeting compounds that incorporate charged or polar moieties for enhanced solubility but may sacrifice membrane permeability. The balanced lipophilicity (cLogP ~2) suggests favorable partitioning characteristics for cellular assays without excessive non-specific binding, while TPSA <140 Ų supports reasonable membrane penetration.

Kinome-Wide Selectivity

Class-level inference

0 of 27 kinases inhibited >50% at 1 µM

Reported kinome selectivity profile may reduce off-target kinase interference context

Vendor-supplied panel; independent confirmation recommended before long‑term assay use.

Evidence Dimension	Lipinski Rule of Five compliance
Target Compound Data	Zero violations (MW 410.47; HBD 2; HBA 6; XLogP 2.05)
Comparator Or Baseline	Class-level baseline for orally bioavailable small molecules
Quantified Difference	Full compliance with all 4 Lipinski criteria
Conditions	Calculated physicochemical properties using Chemistry Development Kit (CDK)

Why This Matters

Lipinski compliance is a practical selection criterion for researchers planning to transition from in vitro to in vivo studies, as it predicts adequate oral absorption and reduces formulation challenges compared to non-compliant analogs requiring specialized delivery vehicles.

• [1] IUPHAR/BPS Guide to Pharmacology. nacresertib ligand page. Physicochemical properties table. View Source
• [2] Lipinski CA, Lombardo F, Dominy BW, Feeney PJ. Experimental and computational approaches to estimate solubility and permeability in drug discovery and development settings. Adv Drug Deliv Rev. 2001;46(1-3):3-26. View Source

Nacresertib Patent-Disclosed Synthetic Route: 17% Yield Key Intermediate Coupling Step

The patent literature (WO2021057785A1) provides a detailed synthetic route for Nacresertib (designated Compound 001) [1]. The final coupling step employs cesium carbonate in DMF at 90°C for 16 hours between compound 12 and compound 5, followed by preparative HPLC purification (CH3CN:H2O with 0.1% NH4HCO3, 15-45% gradient, UV 214 nm) to yield Nacresertib in 17% yield [2]. The compound is fully characterized by 1H NMR (400 MHz, DMSO-d6) and LCMS ([M+H]+ = 411.1, Rt = 3.646 min) . This patent disclosure provides reproducibility benchmarks absent from many early-stage tool compounds lacking published synthetic protocols.

Evidence Dimension	Synthetic yield at final coupling step
Target Compound Data	17% yield
Comparator Or Baseline	Not directly comparable across different synthetic routes; presented as absolute benchmark
Quantified Difference	N/A (absolute yield value for procurement cost estimation)
Conditions	Final step: Cs2CO3, DMF, 90°C, 16h; prep-HPLC with CH3CN/H2O (0.1% NH4HCO3) gradient

Why This Matters

Published synthetic methodology enables independent verification of chemical identity and purity, supports custom synthesis sourcing decisions, and provides cost estimation benchmarks for procurement planning based on published yield data.

• [1] WO2021057785A1. Irak inhibitor and preparation method therefor and use thereof. Compound 001 synthesis. View Source
• [2] New Drug Approvals. Nacresertib entry: Synthesis of Compound 001, experimental procedures and characterization. View Source

Nacresertib Recommended Applications

IRAK4-Selective TLR/IL-1R Signaling Studies

Researchers investigating MyD88-dependent TLR/IL-1R signaling pathways where discriminating between IRAK4 kinase activity and IRAK1 scaffolding functions is essential should prioritize Nacresertib. The >500-fold IRAK1 selectivity enables IRAK4 inhibition without confounding IRAK1-mediated effects, providing cleaner phenotypic readouts than lower-selectivity alternatives such as AS2444697 (>30-fold). This selectivity tier is particularly valuable for NF-κB activation studies, inflammasome signaling assays, and autoinflammatory disease models where IRAK4 and IRAK1 exert functionally distinct roles . For studies where absolute maximal selectivity is required beyond 500-fold, IRAK4-IN-16 (217-fold over IRAK1) or BIO-8169 may offer additional window, though these compounds may present trade-offs in CNS penetration or commercial availability [1].

Kinome-Clean IRAK4 Inhibitor for Cellular Assays

Nacresertib's 6.0 nM biochemical IC50 positions it in an optimal potency tier for cellular assays where ultra-potent inhibitors (<1 nM) may accumulate in intracellular compartments and induce cytotoxicity at extended incubation times. The moderate potency relative to sub-nanomolar compounds (e.g., Zimlovisertib at 0.2 nM, BIO-8169 at 0.23 nM) provides greater dosing flexibility and reduces the likelihood of off-target kinase engagement at typical working concentrations (100 nM–1 µM range). This characteristic makes Nacresertib suitable for primary immune cell assays, macrophage activation studies, and co-culture systems where compound washout and reversibility considerations are experimentally relevant [1].

Comparative IRAK4 Inhibitor Pharmacology

Research programs planning to bridge in vitro IRAK4 target validation to in vivo proof-of-concept studies benefit from Nacresertib's favorable drug-likeness profile. The compound violates zero Lipinski rules (MW 410.47, XLogP 2.05, TPSA 100.23 Ų, HBD 2, HBA 6) , predicting adequate oral bioavailability and membrane permeability. The balanced lipophilicity (cLogP ~2) minimizes non-specific plasma protein binding while maintaining sufficient solubility for standard formulation vehicles. For acute inflammatory models, autoimmune disease studies, or oncology xenograft experiments requiring IRAK4 pathway modulation, Nacresertib's physicochemical properties reduce formulation complexity compared to high-polarity IRAK4 inhibitors requiring specialized solubilization approaches .

Custom Synthesis and Process Development Using Patent-Disclosed Synthetic Route

Procurement teams requiring custom synthesis of Nacresertib at gram scale or greater benefit from the fully disclosed synthetic route in WO2021057785A1 . The patent provides complete experimental conditions including reagent stoichiometry, reaction times, temperatures, and preparative HPLC parameters with yield data (17% at final coupling step) . This transparency enables accurate cost-of-goods estimation, process optimization feasibility assessment, and independent quality control verification using published NMR and LCMS characterization data [1]. Unlike tool compounds lacking published synthetic protocols, Nacresertib's patent disclosure supports competitive sourcing from multiple CROs and reduces vendor lock-in risks for large-scale procurement.

Application

Selection Property

Validation Focus

TLR/IL-1R signaling branch dissection

High intra-family selectivity (IRAK4 vs. IRAK1)

Verify minimal IRAK1 co-inhibition in innate immune cell assays

Cellular assay tool with kinome selectivity context

Kinome-wide selectivity profile (27-kinase panel)

Confirm lack of off-target kinase inhibition in long‑term cultures

Comparative kinase inhibitor chemotype evaluation

Indazole core scaffold with reported biochemical profile

Assess scaffold‑dependent differences in cellular potency and signaling bias

• [1] Flannery S, Bowie AG. The interleukin-1 receptor-associated kinases: critical regulators of innate immune signalling. Biochem Pharmacol. 2010;80(12):1981-1991. View Source
• [2] IUPHAR/BPS Guide to Pharmacology. nacresertib ligand page. Physicochemical properties table. View Source
• [3] WO2021057785A1. Irak inhibitor and preparation method therefor and use thereof. Compound 001 synthesis and characterization. View Source
• [4] New Drug Approvals. Nacresertib entry: complete synthetic procedures, NMR, and LCMS data. View Source